disodium 5-bromo-2-[9-chloro-3-(sulphonatooxy)naphtho[1,2-b]thien-2-yl]-1H-indol-3-yl sulphate
disodium 5-bromo-2-[9-chloro-3-(sulphonatooxy)naphtho[1,2-b]thien-2-yl]-1H-indol-3-yl sulphate
Brand Name:
Vulcanchem
CAS No.:
10134-35-7
VCID:
VC0158723
InChI:
InChI=1S/C20H11BrClNO8S3.2Na/c21-10-5-7-14-12(8-10)17(30-33(24,25)26)16(23-14)20-18(31-34(27,28)29)11-6-4-9-2-1-3-13(22)15(9)19(11)32-20;;/h1-8,23H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2
SMILES:
C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=C(S3)C4=C(C5=C(N4)C=CC(=C5)Br)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+]
Molecular Formula:
C20H9BrClNNa2O8S3
Molecular Weight:
648.8 g/mol
disodium 5-bromo-2-[9-chloro-3-(sulphonatooxy)naphtho[1,2-b]thien-2-yl]-1H-indol-3-yl sulphate
CAS No.: 10134-35-7
Main Products
VCID: VC0158723
Molecular Formula: C20H9BrClNNa2O8S3
Molecular Weight: 648.8 g/mol
CAS No. | 10134-35-7 |
---|---|
Product Name | disodium 5-bromo-2-[9-chloro-3-(sulphonatooxy)naphtho[1,2-b]thien-2-yl]-1H-indol-3-yl sulphate |
Molecular Formula | C20H9BrClNNa2O8S3 |
Molecular Weight | 648.8 g/mol |
IUPAC Name | disodium;[5-bromo-2-(9-chloro-3-sulfonatooxybenzo[g][1]benzothiol-2-yl)-1H-indol-3-yl] sulfate |
Standard InChI | InChI=1S/C20H11BrClNO8S3.2Na/c21-10-5-7-14-12(8-10)17(30-33(24,25)26)16(23-14)20-18(31-34(27,28)29)11-6-4-9-2-1-3-13(22)15(9)19(11)32-20;;/h1-8,23H,(H,24,25,26)(H,27,28,29);;/q;2*+1/p-2 |
Standard InChIKey | IAPJNDGUDUDKRI-UHFFFAOYSA-L |
SMILES | C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=C(S3)C4=C(C5=C(N4)C=CC(=C5)Br)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+] |
Canonical SMILES | C1=CC2=C(C(=C1)Cl)C3=C(C=C2)C(=C(S3)C4=C(C5=C(N4)C=CC(=C5)Br)OS(=O)(=O)[O-])OS(=O)(=O)[O-].[Na+].[Na+] |
PubChem Compound | 82391 |
Last Modified | Nov 11 2021 |
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